3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile

• IUPAC Name: 3-[(5-bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile
• InChI: InChI=1S/C10H12BrN3/c1-8-9(11)4-5-10(13-8)14(2)7-3-6-12/h4-5H,3,7H2,1-2H3
• InChI Key: DNPYGFUQQSGWOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N(C)CCC#N)Br
• Molecular Formula: C10H12BrN3
• Molecular Weight: 254.13 g/mol

Description

3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile, also known as BM2, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile is known to bind to specific receptors in the brain, including the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and neuronal survival. 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile has been shown to modulate the activity of the sigma-1 receptor, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects
3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile has several advantages for lab experiments, including its high affinity for specific receptors, its fluorescent properties, and its potential use as a drug candidate. However, there are also limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile research, including its use as a drug candidate for various neurological disorders, its use as a fluorescent probe for imaging biological systems, and its potential use in the development of new therapeutic agents. Further research is needed to fully understand the potential applications of 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile in these fields.
Conclusion
In conclusion, 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile is a chemical compound with significant potential for various scientific research applications. Its synthesis method has been optimized to yield high purity and high yield, and it has been extensively studied for its potential use as a drug candidate and fluorescent probe. While there are limitations and further research is needed, 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile has promising future directions for research in various fields.

Synthesis Methods

3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile can be synthesized using a multistep process involving the reaction of 5-bromo-6-methylpyridin-2-amine with chloroacetonitrile and subsequent reactions with other reagents. The synthesis method has been optimized to yield high purity and high yield of 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile.

Scientific Research Applications

3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and neuroscience. It has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for drug development. 3-[(5-Bromo-6-methylpyridin-2-yl)-methylamino]propanenitrile has also been studied for its potential use as a fluorescent probe for imaging biological systems.